![molecular formula C19H21NO4 B4581925 methyl 2-methyl-3-{[2-(3-methylphenoxy)propanoyl]amino}benzoate](/img/structure/B4581925.png)
methyl 2-methyl-3-{[2-(3-methylphenoxy)propanoyl]amino}benzoate
Overview
Description
Methyl 2-methyl-3-{[2-(3-methylphenoxy)propanoyl]amino}benzoate is a synthetic compound that belongs to the class of benzoic acid derivatives. This compound has gained significant attention in recent years due to its potential applications in the field of scientific research.
Scientific Research Applications
Polymer Synthesis
Hyperbranched Aromatic Polyamide : The thermal polymerization of derivatives similar to "methyl 2-methyl-3-{[2-(3-methylphenoxy)propanoyl]amino}benzoate" has been used to synthesize hyperbranched aromatic polyamides. These polymers display solubility in common organic solvents and possess inherent viscosities indicative of their molecular weights, highlighting their potential in creating materials with specific mechanical and chemical properties (Yang et al., 1999).
Heterocyclic Chemistry
Derivatives for Polyfunctional Heterocyclic Systems : Research on methyl (E)-2-(acetylamino)-3-cyanoprop-2-enoate and its benzoyl analogs, compounds structurally related to "this compound," has demonstrated their utility as versatile reagents for the synthesis of diverse and polysubstituted heterocyclic systems. This includes the formation of pyrroles, pyrimidines, pyridazines, pyrazoles, isoxazoles, and others, underlining the compound's role in facilitating the synthesis of complex organic molecules (Pizzioli et al., 1998).
Antimicrobial Activity
Synthesis and Antimicrobial Activity : Compounds incorporating structures akin to "this compound" have been synthesized and evaluated for their antimicrobial activities. Studies have shown that certain derivatives exhibit significant antimicrobial efficacy against bacteria such as Staphylococcus aureus and Mycobacterium luteum, as well as antifungal activity against Candida tenuis and Aspergillus niger. This suggests potential applications in developing new antimicrobial agents (Mickevičienė et al., 2015).
Organic Synthesis and Chemistry
Novel Heterocyclic Systems : The study and synthesis of novel heterocyclic systems using derivatives related to "this compound" have led to the creation of unique benzofuro[3,2-b]furo[2,3-d]pyridin-4(5H)-ones. This demonstrates the compound's utility in generating new heterocyclic frameworks, which could have implications in the development of pharmaceuticals and organic materials (Yahodkina-Yakovenko et al., 2018).
properties
IUPAC Name |
methyl 2-methyl-3-[2-(3-methylphenoxy)propanoylamino]benzoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO4/c1-12-7-5-8-15(11-12)24-14(3)18(21)20-17-10-6-9-16(13(17)2)19(22)23-4/h5-11,14H,1-4H3,(H,20,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKXCGDQVOHACFC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OC(C)C(=O)NC2=CC=CC(=C2C)C(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.